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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468 Get Quote

An In-depth Technical Guide to 5,5'-Methylenebis(2-aminophenol) in Materials Science

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5,5'-Methylenebis(2-aminophenol), a
versatile aromatic compound, and its significant applications in materials science. Particular

focus is given to its role as a key building block for high-performance polymers.

Introduction to 5,5'-Methylenebis(2-aminophenol)
5,5'-Methylenebis(2-aminophenol) is an organic compound featuring two 2-aminophenol

units linked by a methylene bridge.[1] The presence of reactive amino (-NH2) and hydroxyl (-

OH) groups on each aromatic ring makes it a highly functional monomer for polymerization and

a valuable precursor for a variety of organic molecules.[1] Its unique structure, with the flexible

methylene bridge, influences the properties of the resulting materials, enhancing processability

and affecting thermal stability.[1]

Table 1: Physicochemical Properties of 5,5'-Methylenebis(2-aminophenol)
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Property Value

CAS Number 22428-30-4

Molecular Formula C13H14N2O2

Molecular Weight 230.26 g/mol

Appearance White solid

Storage Sealed in a dry environment at 2-8°C

Synthesis of 5,5'-Methylenebis(2-aminophenol)
The most common method for synthesizing 5,5'-Methylenebis(2-aminophenol) is through the

condensation reaction of 2-aminophenol with formaldehyde under acidic conditions.[1]

Experimental Protocol: Synthesis of a Related
Compound, 5,5'-methylenebis-(2-aminobenzenesulfonic
acid)
While a detailed protocol for 5,5'-Methylenebis(2-aminophenol) is not readily available in the

searched literature, a representative procedure for a structurally similar compound, 5,5'-

methylenebis-(2-aminobenzenesulfonic acid), is provided below. This can be adapted by a

skilled chemist for the synthesis of the target compound.

Reaction Setup: To an aqueous solution of 0.1 mol of the starting aminophenol derivative,

add 50 mL of concentrated hydrochloric acid at 50°C.

Addition of Formaldehyde: With constant stirring, add 35 mL of a 3% aqueous formaldehyde

solution at 60°C.

Reaction: Stir the reaction mixture for one hour, maintaining the temperature at 60°C.

Neutralization and Isolation: Neutralize the reaction mass with a 10% sodium hydroxide

solution.
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Purification: Filter the resulting precipitate, wash it with hot water, and then dry it.

Recrystallization from alcohol can be performed for further purification.

Synthesis of 5,5'-Methylenebis(2-aminophenol)

2-Aminophenol + Formaldehyde

Acidic Conditions

Condensation Reaction

5,5'-Methylenebis(2-aminophenol)

Click to download full resolution via product page

Caption: Synthesis of 5,5'-Methylenebis(2-aminophenol).

Applications in High-Performance Polymers
The primary application of 5,5'-Methylenebis(2-aminophenol) in materials science is as a

monomer for the synthesis of high-performance polymers, particularly poly(o-hydroxyamides)

(PHAs) and polybenzoxazoles (PBOs).[1] These polymers are renowned for their exceptional

thermal stability and mechanical properties, making them suitable for demanding applications

in the aerospace and automotive industries.[1]

Synthesis of Poly(o-hydroxyamides) (PHAs)
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PHAs are synthesized through a low-temperature solution polycondensation of 5,5'-
Methylenebis(2-aminophenol) with various diacid chlorides.[1] The reaction proceeds via a

nucleophilic acyl substitution mechanism where the amino groups of the bis(o-aminophenol)

monomer attack the carbonyl carbon of the diacid chloride.[1]

Synthesis of Polybenzoxazoles (PBOs)
PBOs are typically synthesized in a two-step process. The first step is the formation of a PHA

precursor, as described above. The second step involves the thermal or chemical

cyclodehydration of the PHA precursor.[1] Thermal cyclodehydration is typically carried out at

high temperatures (300-400°C) under an inert atmosphere.[1]
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Synthesis of Polybenzoxazole (PBO)

5,5'-Methylenebis(2-aminophenol) +
Aromatic Diacid Chloride

Polycondensation

Poly(o-hydroxyamide) (PHA)

Thermal Cyclodehydration

Polybenzoxazole (PBO)

Click to download full resolution via product page

Caption: General workflow for the synthesis of PBOs.

Properties of Derived Polymers
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Polymers derived from 5,5'-Methylenebis(2-aminophenol) exhibit excellent thermal and

mechanical properties. The data below is for a related class of polymers, poly(benzoxazole

imide)s (PBOPIs), which demonstrates the high performance achievable with this class of

materials.

Table 2: Thermal and Mechanical Properties of a Related Poly(benzoxazole imide)

Property Value

Glass Transition Temperature (Tg) 285 to 363 °C

5% Weight Loss Temperature (Td5%) 510–564 °C (in N2)

Tensile Strength 103–126 MPa

Tensile Modulus 2.9–3.7 GPa

Elongation at Break 3.0–6.5%

Data for a series of poly(benzoxazole imide)s (PBOPIs)[2]

Other Potential Applications
Beyond high-performance polymers, 5,5'-Methylenebis(2-aminophenol) and its derivatives

have potential applications in other areas of materials science:

Specialized Coatings: The amide-type structure and conformational properties of this

compound make it a candidate for creating advanced coatings. For instance, it can be used

to form hydrophobic layers on glass surfaces.[3]

Composite Materials: Its use in composite materials that require high thermal and chemical

stability is an active area of research.[1]

Ligand Design: The amino groups can be modified to create Schiff base ligands, which are

excellent chelating agents for transition metals.[1]

Conclusion
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5,5'-Methylenebis(2-aminophenol) is a highly versatile and valuable building block in

materials science. Its ability to form high-performance polymers with exceptional thermal and

mechanical properties makes it a material of significant interest for advanced applications.

Further research into its derivatives and their applications in coatings, composites, and ligand

synthesis is expected to yield innovative new materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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